2-(4-(3-methyl-7-(2-methylallyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetamide

• IUPAC Name: 2-[4-[3-methyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C16H23N7O3/c1-10(2)8-23-12-13(20(3)16(26)19-14(12)25)18-15(23)22-6-4-21(5-7-22)9-11(17)24/h1,4-9H2,2-3H3,(H2,17,24)(H,19,25,26)
• InChI Key: NIZXYOMGXSOXJL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(N=C1N3CCN(CC3)CC(=O)N)N(C(=O)NC2=O)C
• Molecular Formula: C16H23N7O3
• Molecular Weight: 361.40 g/mol

Description

The compound contains a piperazine moiety, which is a class of organic compounds containing a heterocyclic ring made up of four carbon atoms and two nitrogen atoms. Piperazines are often used in the synthesis of pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and mass spectrometry, which are commonly used to determine the structure of organic compounds.

Scientific Research Applications

Background

2-(4-(3-methyl-7-(2-methylallyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetamide is a complex chemical compound with potential applications in various fields of scientific research. While specific studies directly investigating this compound were not identified, insights can be drawn from research on similar compounds, particularly those containing piperazine rings, to understand possible applications.

Piperazine Derivatives in Neurological Research

Piperazine derivatives have been studied for their neurological effects and potential therapeutic applications. Chronic parkinsonism in humans due to a product of meperidine-analog synthesis, involving piperazine derivatives, highlights the neurotoxic and neuroprotective potentials of these compounds. Such studies pave the way for exploring piperazine-containing compounds, like the one , for developing treatments for neurodegenerative diseases (Langston et al., 1983).

Piperazine Compounds in Drug Metabolism and Pharmacokinetics

Research on the disposition and metabolism of novel drug molecules, such as SB-649868, a piperazine-containing orexin receptor antagonist, provides critical insights into the pharmacokinetics and pharmacodynamics of these compounds. Such studies are foundational for understanding how piperazine derivatives, including the compound , are absorbed, metabolized, and excreted in the human body, contributing to the development of new medications with optimal efficacy and safety profiles (Renzulli et al., 2011).

Psychoactive Effects of Piperazine Derivatives

The psychoactive effects of trifluoromethylphenylpiperazine (TFMPP), a piperazine derivative, have been documented, demonstrating the compound's ability to induce changes in mood and perception. Such research underscores the potential for piperazine-based compounds to be used in the study of psychoactive drugs and their impact on the human brain, offering insights into their therapeutic potential for psychiatric disorders (Jan et al., 2010).

Piperazine Derivatives in Antimicrobial Research

Studies on antibiotics for treating Pseudomonas infections in cystic fibrosis patients reveal the effectiveness of piperacillin, a piperazine derivative, against bacterial pathogens. This research highlights the potential for developing new antimicrobial agents from piperazine-containing compounds to combat resistant bacterial infections (Mastella et al., 1983).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some piperazine derivatives are used as antipsychotic drugs and act as dopamine and serotonin antagonists.

Future Directions

Future research could focus on exploring the potential uses of this compound, particularly in the field of medicine given the known uses of other piperazine derivatives. Further studies could also aim to fully characterize its physical and chemical properties.